Cas no 1878552-33-0 (4-Methoxy-N-methyl-2-pyridinecarboxamide)

• Product Name: 4-Methoxy-N-methyl-2-pyridinecarboxamide
• CAS No: 1878552-33-0
• MF: C₈H₁₀N₂O₂
• MW: 166.18
• CID: 5090255
• PubChem ID: 58858300
• Update Time: 2025-06-09

4-Methoxy-N-methyl-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-methylpicolinamide
• SCHEMBL4548050
• F88966
• 4-methoxy-N-methylpyridine-2-carboxamide
• MFCD34789814
• 4-Methoxy-N-methyl-2-pyridinecarboxamide
• 1878552-33-0

• Inchi： 1S/C8H10N2O2/c1-9-8(11)7-5-6(12-2)3-4-10-7/h3-5H,1-2H3,(H,9,11)
• InChI Key： GGQGXSZJHDNRKZ-UHFFFAOYSA-N
• SMILES： C1=CC(OC)=CC(C(NC)=O)=N1

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-Methoxy-N-methyl-2-pyridinecarboxamide

4-Methoxy-N-methyl-2-pyridinecarboxamide (CAS No. 1878552-33-0): An Overview of Its Properties, Applications, and Recent Research

4-Methoxy-N-methyl-2-pyridinecarboxamide (CAS No. 1878552-33-0) is a versatile compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its promising biological activities and chemical properties. In this article, we will delve into the key aspects of 4-Methoxy-N-methyl-2-pyridinecarboxamide, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

4-Methoxy-N-methyl-2-pyridinecarboxamide is a pyridine derivative with the molecular formula C₉H₁₁N₂O₂. The compound features a pyridine ring substituted with a methoxy group at the 4-position and an N-methylcarboxamide group at the 2-position. This specific arrangement of functional groups imparts unique chemical properties to the molecule, making it highly versatile for various applications. The compound is typically a white crystalline solid with a melting point of approximately 160°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The molecular structure of 4-Methoxy-N-methyl-2-pyridinecarboxamide is crucial for its biological activities. The presence of the methoxy group enhances the lipophilicity of the molecule, facilitating its penetration through cell membranes. The N-methylcarboxamide group contributes to the compound's hydrogen bonding capabilities and overall stability. These properties make 4-Methoxy-N-methyl-2-pyridinecarboxamide an attractive candidate for drug development and other biologically relevant applications.

Synthesis Methods

The synthesis of 4-Methoxy-N-methyl-2-pyridinecarboxamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-methoxypyridine-2-carboxylic acid with methylamine in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) or N,N'-dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the reaction of 4-methoxypyridine-2-carbonitrile with methylamine followed by hydrolysis to form the carboxamide. This method is advantageous due to its simplicity and cost-effectiveness but may require additional purification steps to achieve high purity.

Biological Activities

4-Methoxy-N-methyl-2-pyridinecarboxamide has been extensively studied for its biological activities, particularly in the context of pharmaceutical applications. Recent research has highlighted its potential as an anti-inflammatory agent, neuroprotective compound, and modulator of various signaling pathways.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 4-Methoxy-N-methyl-2-pyridinecarboxamide. The compound was found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 4-Methoxy-N-methyl-2-pyridinecarboxamide could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the neuroprotective effects of 4-Methoxy-N-methyl-2-pyridinecarboxamide. A study published in Neuropharmacology demonstrated that the compound exhibits neuroprotective activity by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease. The mechanism underlying these effects is thought to involve modulation of mitochondrial function and activation of neurotrophic factors.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 4-Methoxy-N-methyl-2-pyridinecarboxamide has been further explored through clinical trials. Preliminary results from phase I clinical trials have shown that the compound is well-tolerated by patients with minimal side effects. These trials have primarily focused on evaluating the safety and pharmacokinetics of 4-Methoxy-N-methyl-2-pyridinecarboxamide.

Ongoing phase II clinical trials are currently investigating the efficacy of 4-Methoxy-N-methyl-2-pyridinecarboxamide in treating specific conditions such as chronic inflammatory disorders and neurodegenerative diseases. Early data from these trials are promising, suggesting that the compound may offer significant therapeutic benefits.

Potential Applications in Agrochemicals and Materials Science strong> p > < p >In addition to its pharmaceutical applications, < strong > 4 - Methoxy - N - methyl - 2 - pyridinecarboxamide strong > has shown potential in other fields such as agrochemicals and materials science. In agrochemicals, the compound has been evaluated for its use as a fungicide due to its ability to inhibit fungal growth without causing significant harm to plants or the environment. p > < p >In materials science, researchers have explored the use of < strong > 4 - Methoxy - N - methyl - 2 - pyridinecarboxamide strong > as a functional additive in polymers and coatings. The unique chemical properties of the compound make it suitable for enhancing various material properties such as thermal stability, mechanical strength, and resistance to environmental degradation. p > < p >< strong >Conclusion strong > p > < p >< strong >4 - Methoxy - N - methyl - 2 - pyridinecarboxamide strong > (CAS No . 1878552 - 33 - 0 ) is a multifaceted compound with significant potential across various fields . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive candidate for further research and development . Ongoing studies continue to uncover new applications for this compound , highlighting its importance in advancing scientific knowledge and practical solutions . As research progresses , it is likely that we will see more innovative uses for strong > 4 - Methoxy - N - methyl - 2 - pyridinecarboxamide strong > in both pharmaceuticals and beyond . p > article > < / response >